Cas no 2172153-84-1 (1-(3-ethoxypropyl)-1,7-diazaspiro4.4nonane)

• Product Name: 1-(3-ethoxypropyl)-1,7-diazaspiro4.4nonane
• CAS No: 2172153-84-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6307847
• PubChem ID: 165524242
• Update Time: 2025-05-26

1-(3-ethoxypropyl)-1,7-diazaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-1,7-diazaspiro4.4nonane
• 2172153-84-1
• EN300-1274048
• 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane

• Inchi： 1S/C12H24N2O/c1-2-15-10-4-9-14-8-3-5-12(14)6-7-13-11-12/h13H,2-11H2,1H3
• InChI Key： FXQTWMYHFBOPQT-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1CCCC21CNCC2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3-ethoxypropyl)-1,7-diazaspiro4.4nonane

Research Brief on 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane (CAS: 2172153-84-1): Recent Advances and Applications

The compound 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane (CAS: 2172153-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the spirocyclic nature of 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane as a key feature contributing to its pharmacological properties. The compound's rigid bicyclic structure enhances its binding affinity to specific biological targets, making it a promising scaffold for drug design. Studies have demonstrated its efficacy in modulating various receptor systems, including G protein-coupled receptors (GPCRs), which are critical in numerous disease pathways.

One of the most notable advancements is the optimization of synthetic routes for 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers developed a high-yield, scalable synthesis method that improves the compound's accessibility for further preclinical testing. The study also explored structure-activity relationships (SAR) to identify derivatives with enhanced potency and selectivity.

In vitro and in vivo studies have revealed the compound's potential in treating neurological disorders, particularly those involving dopamine and serotonin receptors. For instance, a recent preclinical trial demonstrated that 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane exhibits significant anxiolytic and antidepressant-like effects in rodent models, suggesting its utility in mental health therapeutics. These findings are supported by molecular docking simulations, which predict strong interactions with key neurotransmitter receptors.

Despite these promising results, challenges remain in the development of 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic profile through structural modifications and formulation strategies.

In conclusion, 1-(3-ethoxypropyl)-1,7-diazaspiro[4.4]nonane represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical testing will be essential to unlock its full therapeutic potential.